Cas no 229162-11-2 (1-Allyl-1,4diazepane)

1-Allyl-1,4diazepane structure
1-Allyl-1,4diazepane structure
Product Name:1-Allyl-1,4diazepane
CAS No:229162-11-2
MF:C8H16N2
MW:140.226041793823
MDL:MFCD09951282
CID:245185
PubChem ID:22921984
Update Time:2025-04-19

1-Allyl-1,4diazepane Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid, 1-(4-bromophenyl)-5-methyl-
    • 1-ALLYL-[1,4]DIAZEPANE
    • 1-prop-2-enyl-1,4-diazepane
    • 1-Allyl-1,4-diazepane
    • 1H-1,4-diazepine, hexahydro-1-(2-propen-1-yl)-
    • LogP
    • SCHEMBL64922
    • 1-(prop-2-en-1-yl)-1,4-diazepane
    • 1-prop-2-enyl-1, 4-diazepane
    • DTXSID60945600
    • AKOS000195244
    • CXDJAFGJFWDOHN-UHFFFAOYSA-N
    • 1H-1,4-Diazepine,hexahydro-1-(2-propenyl)-(9CI)
    • 229162-11-2
    • EN300-1235039
    • MFCD09951282
    • 1-Allyl-1,4diazepane
    • MDL: MFCD09951282
    • Inchi: 1S/C8H16N2/c1-2-6-10-7-3-4-9-5-8-10/h2,9H,1,3-8H2
    • InChI Key: CXDJAFGJFWDOHN-UHFFFAOYSA-N
    • SMILES: N1(CC=C)CCNCCC1

Computed Properties

  • Exact Mass: 140.13148
  • Monoisotopic Mass: 140.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 15.3A^2

Experimental Properties

  • Density: 0.873
  • Boiling Point: 196.9°C at 760 mmHg
  • Flash Point: 70.8°C
  • Refractive Index: 1.456
  • PSA: 15.27
  • LogP: 0.73440

1-Allyl-1,4diazepane Pricemore >>

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abcr
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